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Compound of Interest

Compound Name:
Fumaric Acid Monomethyl Ester-

d5

CAS No.: 1616345-45-9

Cat. No.: B570542

Get Quote

Executive Summary: The Isotopic Anchor
In the development of immunomodulatory therapies for Multiple Sclerosis (MS) and Psoriasis,

Monomethyl Fumarate (MMF) serves as the bioactive executioner of the prodrug Dimethyl

Fumarate (DMF).[1][2] However, the rapid hydrolysis of DMF and the ubiquity of endogenous

fumarates create a volatile analytical landscape.

Fumaric Acid Monomethyl Ester-d5 (MMF-d5) is the critical stable isotope-labeled internal

standard (SIL-IS) required to navigate this complexity. It provides the mass-shift necessary to

differentiate exogenous therapeutic levels from background noise and corrects for the

significant matrix effects inherent in plasma esterase-rich environments.

This guide details the physicochemical properties, validated LC-MS/MS methodologies, and

metabolic context for utilizing MMF-d5 in high-stakes pharmacokinetic (PK) and

pharmacodynamic (PD) research.
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To ensure analytical rigor, the internal standard must mimic the analyte's behavior without

interfering with its detection. MMF-d5 offers a +5 Da mass shift, ideal for avoiding "cross-talk"

with the native MMF M+1 or M+2 natural isotopes.

Physicochemical Specifications
Property Specification Technical Note

Chemical Name Monomethyl Fumarate-d5
Also: Fumaric Acid Methyl

Ester-d5

CAS Number 1616345-45-9 Specific to the d5 isotopologue

Molecular Formula C₅HD₅O₄

Methyl group (

) + Alkene backbone (

)

Molecular Weight ~135.13 g/mol Native MMF is ~130.10 g/mol

Isotopic Purity ≥ 99 atom % D

Essential to prevent

contribution to the native

channel

Solubility Methanol, DMSO, Acetonitrile
Stock solutions typically

prepared in MeOH

pKa ~3.0 (Carboxylic acid)
Ionizes efficiently in Negative

ESI mode

Structural Visualization
The d5-labeling is strategically placed on the methyl ester group (

) and the fumarate backbone (

). This ensures the label is retained during the primary ionization event but distinct enough to
separate from endogenous interferences.
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Understanding the biological fate of MMF is a prerequisite for designing the analytical assay.

MMF-d5 is used to quantify the flux through the following pathway.

Pathway Diagram
The following diagram illustrates the hydrolysis of the prodrug DMF into MMF, its activation of

the Nrf2 antioxidant pathway, and its eventual clearance via the TCA cycle.
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Figure 1: The metabolic trajectory of Dimethyl Fumarate. MMF-d5 serves as the analytical

anchor to quantify the bioactive MMF species amidst rapid systemic clearance.

Validated LC-MS/MS Protocol
This section outlines a "Gold Standard" protocol for quantifying MMF in human plasma. The

method utilizes Negative Electrospray Ionization (ESI-), capitalizing on the carboxylic acid

moiety for superior sensitivity.

Sample Preparation (Solid Phase Extraction)
Direct protein precipitation (PP) is often insufficient due to the high polarity of fumarates. Solid

Phase Extraction (SPE) is recommended to remove phospholipids that cause ion suppression.

Reagents:
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Matrix: Human Plasma (K₂-EDTA or NaF/K-Oxalate). Note: NaF is crucial to inhibit esterases

if DMF presence is suspected.

IS Working Solution: MMF-d5 at 500 ng/mL in 50% Methanol.

Protocol Steps:

Aliquot: Transfer 100 µL of plasma into a 96-well plate.

IS Addition: Add 20 µL of MMF-d5 working solution. Vortex for 30s.

Acidification: Add 200 µL of 0.1% Formic Acid (aq) to disrupt protein binding.

SPE Loading: Condition SPE plate (e.g., Strata-X or HLB) with MeOH then Water. Load

sample.

Wash: Wash with 5% Methanol in Water (removes salts/proteins).

Elution: Elute with 100% Acetonitrile.

Reconstitution: Evaporate to dryness under N₂ at 40°C. Reconstitute in Mobile Phase (100

µL).

LC-MS/MS Conditions
Instrument: Triple Quadrupole MS (e.g., Sciex 4000/6500 or Waters TQ-XS). Chromatography:

Column: C18 Reverse Phase (e.g., Phenomenex Kinetex 2.6µm C18, 50 x 2.1 mm).

Mobile Phase A: 0.1% Formic Acid in Water.[3][4]

Mobile Phase B: Acetonitrile.[3][5]

Gradient: Isocratic elution (30% A / 70% B) is often sufficient due to MMF's polarity, or a fast

gradient from 10% to 90% B over 3 minutes.

Flow Rate: 0.4 – 0.6 mL/min.
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Mass Spectrometry Parameters (Negative Mode): The carboxylic acid group deprotonates

easily, forming [M-H]⁻.

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell (ms)

MMF (Native) 129.0 ([M-H]⁻)
85.0 (Loss of

CO₂)
-15 100

MMF-d5 (IS) 134.0 ([M-H]⁻)
89.0 (Loss of

CO₂)
-15 100

Note: The transition 129 -> 59 (acetate fragment) is a secondary qualifier.

Analytical Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow ensuring precise quantification via Isotopic

Dilution.
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Critical Technical Considerations
Matrix Effects & Ion Suppression
Fumarates elute relatively early on reverse-phase columns, placing them in the "danger zone"

for ion suppression caused by unretained salts and polar plasma components.

Solution: MMF-d5 co-elutes exactly with MMF. Any suppression affecting the analyte affects

the IS equally. The ratio (

) remains constant, validating the accuracy of the measurement.

Stability & Ex Vivo Hydrolysis
While MMF is the stable metabolite, residual DMF in patient samples can continue to hydrolyze

after blood draw.

Protocol Requirement: Blood collection tubes must contain Sodium Fluoride (NaF) or be kept

strictly on ice to inhibit esterase activity immediately.

MMF-d5 Stability: The deuterated standard is stable in frozen plasma (-20°C) for at least 6

months, but stock solutions in methanol should be refreshed monthly to prevent methylation

artifacts.

Cross-Talk Verification
Before running clinical samples, a "Blank + IS" sample must be injected.

Requirement: The signal in the native MMF channel (129->85) must be < 20% of the LLOQ

(Lower Limit of Quantification) when only MMF-d5 is present. High isotopic purity (>99%)

prevents false positives in the analyte channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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